2-amino-6-(1-ethyl-1H-indol-3-yl)-4-(1-methyl-1H-pyrazol-4-yl)nicotinonitrile

• IUPAC Name: 2-amino-6-(1-ethylindol-3-yl)-4-(1-methylpyrazol-4-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C20H18N6/c1-3-26-12-17(14-6-4-5-7-19(14)26)18-8-15(13-10-23-25(2)11-13)16(9-21)20(22)24-18/h4-8,10-12H,3H2,1-2H3,(H2,22,24)
• InChI Key: UJSMPCNLSFKOOH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C3=NC(=C(C(=C3)C4=CN(N=C4)C)C#N)N
• Molecular Formula: C20H18N6
• Molecular Weight: 342.4 g/mol

Description

2-amino-6-(1-ethyl-1H-indol-3-yl)-4-(1-methyl-1H-pyrazol-4-yl)nicotinonitrile is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a member of the nicotinamide adenine dinucleotide (NAD) family of molecules and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-amino-6-(1-ethyl-1H-indol-3-yl)-4-(1-methyl-1H-pyrazol-4-yl)nicotinonitrile involves its ability to increase the levels of this compound in cells. This compound is a coenzyme that is involved in many cellular processes, including energy metabolism, DNA repair, and gene expression. By increasing this compound levels, the compound can activate SIRT1, which in turn can regulate a range of cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to activating SIRT1, the compound has been shown to improve mitochondrial function, reduce inflammation, and increase insulin sensitivity. These effects have been linked to a range of health benefits, including improved metabolism, increased lifespan, and reduced risk of age-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-6-(1-ethyl-1H-indol-3-yl)-4-(1-methyl-1H-pyrazol-4-yl)nicotinonitrile in lab experiments is its ability to activate SIRT1, which can regulate a range of cellular processes. However, one limitation is that the compound can be expensive and difficult to synthesize, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 2-amino-6-(1-ethyl-1H-indol-3-yl)-4-(1-methyl-1H-pyrazol-4-yl)nicotinonitrile. One area of research could focus on developing more efficient synthesis methods for the compound to make it more accessible for research. Additionally, further studies could explore the compound's potential therapeutic applications in treating age-related diseases such as Alzheimer's and Parkinson's. Finally, research could also investigate the compound's potential as a supplement for improving overall health and longevity.

Synthesis Methods

The synthesis of 2-amino-6-(1-ethyl-1H-indol-3-yl)-4-(1-methyl-1H-pyrazol-4-yl)nicotinonitrile involves several steps. One common method involves the reaction of 2-aminonicotinonitrile with 1-methyl-1H-pyrazole-4-carbaldehyde in the presence of a base such as potassium carbonate. The resulting product is then reacted with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide and N-hydroxysuccinimide to form the final compound.

Scientific Research Applications

2-amino-6-(1-ethyl-1H-indol-3-yl)-4-(1-methyl-1H-pyrazol-4-yl)nicotinonitrile has been the subject of several scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to activate the this compound-dependent protein deacetylase SIRT1, which has been linked to a range of health benefits including improved metabolism, increased lifespan, and reduced risk of age-related diseases.